Cas no 220191-36-6 (2,3-Bis(2,4,5-trimethyl-3-thienyl)maleimide)

• Product Name: 2,3-Bis(2,4,5-trimethyl-3-thienyl)maleimide
• CAS No: 220191-36-6
• MF: C₁₈H₁₉NO₂S₂
• MW: 345.478962182999
• MDL: MFCD00142790
• CID: 243849
• PubChem ID: 87564441
• Update Time: 2025-04-19

2,3-Bis(2,4,5-trimethyl-3-thienyl)maleimide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,3,4-bis(2,4,5-trimethyl-3-thienyl)-
• 2,3-Bis(2,4,5-trimethyl-3-thienyl)maleimide
• 3,4-bis(2,4,5-trimethylthiophen-3-yl)pyrrole-2,5-dione
• B1535
• 3,4-Bis(2,4,5-trimethylthiophen-3-yl)-1H-pyrrole-2,5-dione
• ZINC02512319
• FT-0752473
• DTXSID50621648
• D88823
• BS-22786
• A911446
• 3, 4-bis(2, 4, 5-trimethylthiophen-3-yl)pyrrole-2, 5-dione
• SCHEMBL1309632
• CS-0207702
• MFCD00142790
• 220191-36-6
• AKOS015842171
• OHZCQTZIDIVCPI-UHFFFAOYSA-N

• MDL： MFCD00142790
• Inchi： 1S/C18H19NO2S2/c1-7-9(3)22-11(5)13(7)15-16(18(21)19-17(15)20)14-8(2)10(4)23-12(14)6/h1-6H3,(H,19,20,21)
• InChI Key： OHZCQTZIDIVCPI-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C(=C1C)C1C(NC(C=1C1=C(C)SC(C)=C1C)=O)=O

Computed Properties

• Exact Mass: 345.08600
• Monoisotopic Mass: 345.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103
• XLogP3: 4.3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 178.0 to 182.0 deg-C
• Boiling Point: 528.3±50.0 °C at 760 mmHg
• Flash Point: 273.3±30.1 °C
• Refractive Index: 1.626
• PSA: 102.65000
• LogP: 4.55600
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2,3-Bis(2,4,5-trimethyl-3-thienyl)maleimide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)